Cas no 52482-08-3 (Ethyl 5,6-dihydro-4H-cyclopenta[d]isoxazole-3-carboxylate)

• Product Name: Ethyl 5,6-dihydro-4H-cyclopenta[d]isoxazole-3-carboxylate
• CAS No: 52482-08-3
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 1091590
• PubChem ID: 23006225
• Update Time: 2025-04-20

Ethyl 5,6-dihydro-4H-cyclopenta[d]isoxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5,6-dihydro-4H-cyclopenta[d]isoxazole-3-carboxylate
• Ethyl 5,6-dihydro-4H-cyclopenta[d][1,2]oxazole-3-carboxylate
• ETHYL 4H,5H,6H-CYCLOPENTA[D][1,2]OXAZOLE-3-CARBOXYLATE
• 893638-43-2
• AM807287
• SY343665
• DB-187457
• 52482-08-3
• ethyl5,6-dihydro-4H-cyclopenta[d]isoxazole-3-carboxylate
• MLS003675842
• SMR002356401
• MFCD08701221
• 4H-Cyclopent[d]isoxazole-3-carboxylic acid, 3a,5,6,6a-tetrahydro-,ethyl ester, cis-

• Inchi： 1S/C9H11NO3/c1-2-12-9(11)8-6-4-3-5-7(6)13-10-8/h2-5H2,1H3
• InChI Key： CAJBQPZCGFXGKT-UHFFFAOYSA-N
• SMILES： O1C2=C(C(C(=O)OCC)=N1)CCC2

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.3Ų